Cas no 2679822-86-5 (rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid)

Technical Introduction: rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid is a chiral cyclohexane derivative featuring a trifluoroacetamido group and adjacent dihydroxy and carboxylic acid functionalities. Its stereochemically defined structure makes it valuable for asymmetric synthesis and pharmaceutical intermediate applications. The presence of the trifluoroacetamido moiety enhances electrophilicity, facilitating selective reactions, while the dihydroxy and carboxyl groups offer versatile sites for further derivatization. This compound is particularly useful in medicinal chemistry for probing enzyme interactions or as a precursor in the synthesis of bioactive molecules. Its rigid cyclohexane backbone ensures conformational stability, aiding in the design of stereospecific compounds. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid structure
2679822-86-5 structure
Product Name:rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid
CAS No:2679822-86-5
MF:C9H12F3NO5
MW:271.190493583679
CID:5630837
PubChem ID:165908032
Update Time:2025-11-01

rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid
    • EN300-28283422
    • 2679822-86-5
    • Inchi: 1S/C9H12F3NO5/c10-9(11,12)8(18)13-4-2-6(15)5(14)1-3(4)7(16)17/h3-6,14-15H,1-2H2,(H,13,18)(H,16,17)/t3-,4+,5+,6-/m1/s1
    • InChI Key: YFEZCUHGZGXSKY-DPYQTVNSSA-N
    • SMILES: FC(C(N[C@H]1C[C@H]([C@H](C[C@H]1C(=O)O)O)O)=O)(F)F

Computed Properties

  • Exact Mass: 271.06675697g/mol
  • Monoisotopic Mass: 271.06675697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 107Ų

rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid Pricemore >>

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rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid Related Literature

Additional information on rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid

Rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic Acid: An Overview of a Promising Compound (CAS No. 2679822-86-5)

Rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS No. 2679822-86-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique structural features, including multiple hydroxyl groups and a trifluoroacetamido functional group, which contribute to its diverse chemical and biological properties.

The trifluoroacetamido group is particularly noteworthy as it imparts significant stability and reactivity to the molecule. This functional group has been extensively studied for its role in enhancing the solubility and bioavailability of compounds, making it a valuable moiety in drug design and development. The presence of multiple hydroxyl groups further enhances the compound's ability to form hydrogen bonds, which can be crucial for its interactions with biological targets.

In the context of medicinal chemistry, rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its effectiveness as an inhibitor of a key enzyme in the metabolic pathway associated with diabetes mellitus.

The structural complexity of this compound also makes it an interesting subject for synthetic chemistry. The synthesis of rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid involves multiple steps and requires precise control over stereochemistry. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One notable approach involves the use of chiral auxiliaries to achieve high enantioselectivity during the synthesis process.

Beyond its potential therapeutic applications, rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid has also been investigated for its use in materials science. Its unique combination of functional groups makes it suitable for the development of advanced materials with tailored properties. For example, researchers at the University of California have explored its use in the synthesis of polymer-based materials with enhanced mechanical strength and thermal stability.

The biological activity of this compound has been evaluated through a series of in vitro and in vivo studies. In vitro assays have demonstrated its ability to modulate specific cellular pathways and inhibit the activity of target enzymes. In vivo studies using animal models have further confirmed its efficacy and safety profile. These findings suggest that rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid has significant potential as a therapeutic agent for various diseases.

In conclusion, rac-(1R,2S,4R,5S)-4,5-dihydroxy-2-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS No. 2679822-86-5) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and biological activities make it a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

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